Cas no 1421531-94-3 (N-(3-cyclopropyl-3-hydroxypropyl)-1,3-benzothiazole-2-carboxamide)

• Product Name: N-(3-cyclopropyl-3-hydroxypropyl)-1,3-benzothiazole-2-carboxamide
• CAS No: 1421531-94-3
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• CID: 850264
• Update Time: 2025-05-24

N-(3-cyclopropyl-3-hydroxypropyl)-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-(3-cyclopropyl-3-hydroxypropyl)-
• VU0535097-1
• N-(3-cyclopropyl-3-hydroxypropyl)benzo[d]thiazole-2-carboxamide
• N-(3-cyclopropyl-3-hydroxypropyl)-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C14H16N2O2S/c17-11(9-5-6-9)7-8-15-13(18)14-16-10-3-1-2-4-12(10)19-14/h1-4,9,11,17H,5-8H2,(H,15,18)
• InChI Key： IJRADFAPAWSWFP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(NCCC(C1CC1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Topological Polar Surface Area: 90.5

Additional information on N-(3-cyclopropyl-3-hydroxypropyl)-1,3-benzothiazole-2-carboxamide

Professional Introduction to N-(3-cyclopropyl-3-hydroxypropyl)-1,3-benzothiazole-2-carboxamide (CAS No. 1421531-94-3)

N-(3-cyclopropyl-3-hydroxypropyl-1,3-benzothiazole-2-carboxamide) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 1421531-94-3, this compound represents a unique structural motif that has been explored for its potential biological activities. The benzothiazole core, combined with the cyclopropyl and hydroxypropyl substituents, imparts distinctive properties that make it a promising candidate for further investigation.

The< b>1,3-benzothiazole scaffold is a well-known pharmacophore in medicinal chemistry, frequently incorporated into molecules targeting various therapeutic areas. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable building block for drug design. In particular, the presence of the< b>cyclopropyl group introduces rigidity to the molecule, which can enhance binding affinity and selectivity. Additionally, the< b>hydroxypropyl moiety adds polarity and hydrogen bonding potential, further modulating the compound's interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of N-(3-cyclopropyl-3-hydroxypropyl-1,3-benzothiazole-2-carboxamide) with high precision. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases. For instance, preliminary virtual screening experiments have indicated potential interactions with cyclooxygenase (COX) enzymes, which are key targets in the development of anti-inflammatory agents.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays have shown that N-(3-cyclopropyl-3-hydroxypropyl-1,3-benzothiazole-2-carboxamide) demonstrates moderate activity against bacterial strains resistant to conventional antibiotics. This finding is particularly intriguing given the growing challenge of antibiotic resistance worldwide. The mechanism of action appears to involve disruption of bacterial cell wall synthesis or other critical metabolic pathways, warranting further investigation.

The synthesis of N-(3-cyclopropyl-3-hydroxypropyl-1,3-benzothiazole-2-carboxamide) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the benzothiazole ring system followed by functionalization with the cyclopropyl and hydroxypropyl groups. Advanced techniques such as transition metal catalysis have been employed to streamline these processes, making large-scale production more feasible.

The structural features of this compound also make it an attractive candidate for derivative development. By modifying either the cyclopropyl or hydroxypropyl substituents, researchers can explore a wide range of analogs with tailored biological activities. Such derivatives may exhibit enhanced potency or selectivity against specific targets, opening up new avenues for therapeutic intervention.

The potential applications of N-(3-cyclopropyl-3-hydroxypropyl-1,3-benzothiazole-2-carboxamide) extend beyond anti-inflammatory and antibacterial uses. Preliminary data suggest that it may also possess antiviral properties, making it relevant in the context of emerging infectious diseases. Additionally, its unique chemical structure could inspire novel drug candidates for neurological disorders where benzothiazole derivatives have shown promise.

Ongoing research efforts are focused on refining synthetic methodologies and exploring novel applications for this compound. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate its development into a clinical candidate. These efforts leverage cutting-edge technologies such as high-throughput screening and structure-based drug design to identify optimal lead compounds.

The regulatory landscape for new pharmaceutical entities necessitates rigorous safety and efficacy testing before clinical trials can commence. N-(3-cyclopropyl-3-hydroxypropyl-1,3-benzothiazole-2-carboxamide) is currently undergoing preclinical studies to assess its toxicity profile and pharmacokinetic properties. These studies are essential for ensuring that any subsequent human trials are both safe and effective.

In conclusion, N-(3-cyclopropyl-3-hydroxypropyl-1,3-benzothiazole-2-carboxamide) represents a compelling chemical entity with significant potential in pharmaceutical research. Its unique structural features and promising biological activities position it as a valuable asset in the quest for novel therapeutic agents. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs across multiple disease areas.